Cas no 1248488-21-2 (2-chloro-3-(4-methylpiperidin-1-yl)methylpyridine)

• Product Name: 2-chloro-3-(4-methylpiperidin-1-yl)methylpyridine
• CAS No: 1248488-21-2
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5711319
• PubChem ID: 62470369
• Update Time: 2023-11-24

2-chloro-3-(4-methylpiperidin-1-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 1248488-21-2
• 2-chloro-3-[(4-methylpiperidin-1-yl)methyl]pyridine
• EN300-1196867
• 2-Chloro-3-((4-methylpiperidin-1-yl)methyl)pyridine
• AKOS011758664
• CS-0283328
• Pyridine, 2-chloro-3-[(4-methyl-1-piperidinyl)methyl]-
• 2-chloro-3-(4-methylpiperidin-1-yl)methylpyridine

• Inchi： 1S/C12H17ClN2/c1-10-4-7-15(8-5-10)9-11-3-2-6-14-12(11)13/h2-3,6,10H,4-5,7-9H2,1H3
• InChI Key： BWDORNAAGOZCON-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)CN1CCC(C)CC1

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±27.0 °C(Predicted)
• pka: 7.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines